Cas no 25468-51-3 (Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate)

• Product Name: Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate
• CAS No: 25468-51-3
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 851943
• PubChem ID: 135407994
• Update Time: 2025-10-18

Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-OXO-4,5-DIHYDROPYRAZOLO[1,5-A]QUINAZOLINE-3-CARBOXYLATE
• ETHYL 5(4H)-OXO-PYRAZOLO(1,5-A)QUINAZOLINE-3-CARBOXYLATE
• ethyl 5-oxo-1H-pyrazolo[1,5-a]quinazoline-3-carboxylate
• ethyl 8-oxo-2,3,7-triazatricyclo[7.4.0.0{2,6}]trideca-1(9),3,5,10,12-pentaene-5-carboxylate
• Oprea1_525808
• ETHYL5-OXO-4,5-DIHYDROPYRAZOLO[1,5-A]QUINAZOLINE-3-CARBOXYLATE
• IDI1_016398
• EN300-49104
• G43959
• MLS000030369
• 5-oxo-4,10-dihydro-pyrazolo[1,5-a]quinazoline-3-carboxylic acid ethyl ester
• Maybridge3_005011
• HMS2284B19
• Z576876846
• SCHEMBL11605021
• DTXSID50349719
• ethyl 5-oxo-1H,5H-pyrazolo[1,5-a]quinazoline-3-carboxylate
• 1210155-06-8
• CCG-249052
• J-016003
• HMS1445D17
• CHEMBL1344735
• SMR000038144
• ethyl 5-hydroxypyrazolo[1,5-a]quinazoline-3-carboxylate
• AKOS015955320
• ETHYL 5-OXO-4H-PYRAZOLO[1,5-A]QUINAZOLINE-3-CARBOXYLATE
• 25468-51-3
• STL325227
• CS-0336181
• NCGC00018313-01
• AKOS037516565
• Ethyl 5-oxo-1,5-dihydropyrazolo[1,5-a]quinazoline-3-carboxylate
• STL559541
• Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate

• Inchi： 1S/C13H11N3O3/c1-2-19-13(18)9-7-14-16-10-6-4-3-5-8(10)12(17)15-11(9)16/h3-7H,2H2,1H3,(H,15,17)
• InChI Key： IIXIEYBXSSHPQB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C3C=CC=CC=3C(NC2=1)=O)=O

Computed Properties

• Exact Mass: 257.08004122g/mol
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 201-203 °C
• Boiling Point: 347.3±30.0 °C at 760 mmHg
• Flash Point: 163.8±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate

Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate (CAS No. 25468-51-3): A Comprehensive Overview

Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate (CAS No. 25468-51-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazoloquinazoline class, which is known for its broad spectrum of biological activities. The structural framework of this molecule incorporates both pyrazole and quinazoline moieties, making it a versatile scaffold for drug discovery and development.

The chemical structure of Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate features a carboxylate ester group at the 3-position and an oxo group at the 5-position of the pyrazoloquinazoline core. This specific arrangement contributes to its reactivity and potential interactions with biological targets. The presence of the ester functionality also suggests possible metabolic pathways and bioavailability considerations, which are critical factors in pharmaceutical development.

Recent research has highlighted the significance of pyrazoloquinazoline derivatives in medicinal chemistry. These compounds have been explored for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The dual functionality of Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate makes it an intriguing candidate for further investigation in these areas.

In particular, studies have demonstrated that modifications within the pyrazoloquinazoline scaffold can significantly alter the biological activity of these compounds. The oxo group at the 5-position and the ester group at the 3-position provide multiple sites for chemical modification, allowing for the development of libraries of derivatives with tailored properties. This flexibility is highly valuable in drug discovery pipelines.

The synthesis of Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate involves multi-step organic reactions that typically include cyclization and esterification processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance techniques such as chromatography and spectroscopy plays a crucial role in characterizing the compound's structure and purity.

Biological evaluation of Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate has revealed promising activities in several in vitro assays. For instance, preliminary studies have shown inhibitory effects on certain kinases associated with cancer cell proliferation. Additionally, antimicrobial properties have been observed against a range of bacterial and fungal strains. These findings underscore the potential therapeutic applications of this compound.

The pharmacokinetic profile of Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate is another critical aspect that has been investigated. Absorption, distribution, metabolism, and excretion (ADME) studies provide insights into how the compound behaves within an organism. Understanding these parameters is essential for optimizing drug delivery systems and maximizing therapeutic efficacy.

Computational modeling has also been utilized to predict the binding interactions between Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate and biological targets. Molecular docking studies have helped identify key residues involved in binding events, providing a rational basis for structure-based drug design. These computational approaches complement experimental efforts by offering rapid screening tools for hit identification.

The future direction of research on Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate includes exploring its potential in clinical settings through preclinical studies. Investigating its efficacy and safety profiles will be crucial steps toward translating laboratory findings into viable therapeutic options. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these advancements.

In conclusion, Ethyl 5-Oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carboxylate represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in the development of novel therapeutics.